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Compound of Interest

Compound Name: 6,7-Dimethylchromone

Cat. No.: B3257415 Get Quote

6,7-Dimethylchromone: A Technical Overview
CAS Number: 288399-56-4[1]

IUPAC Name: 6,7-dimethylchromen-4-one[1]

Introduction
6,7-Dimethylchromone is a heterocyclic organic compound belonging to the chromone family.

Chromones, characterized by a benzopyran-4-one structure, are a significant class of

compounds in medicinal chemistry and are found in various natural products. While specific in-

depth research and documented biological activities for 6,7-Dimethylchromone are limited in

publicly available scientific literature, this guide provides a comprehensive overview based on

the known chemistry and biological activities of the broader chromone class and its derivatives.

This document is intended for researchers, scientists, and professionals in drug development

who are interested in the potential of chromone scaffolds.

Chemical and Physical Properties
While specific experimental data for 6,7-Dimethylchromone is not readily available, general

properties can be inferred from its structure.
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Property Value

Molecular Formula C₁₁H₁₀O₂

Molecular Weight 174.19 g/mol

Appearance Likely a crystalline solid

Solubility
Expected to have low solubility in water and

higher solubility in organic solvents.

Synthesis of Dimethylchromones: A General
Approach
The synthesis of dimethylchromones typically follows established methods for chromone

synthesis, with variations to introduce the methyl groups at specific positions on the benzene

ring. A common and versatile method is the Baker-Venkataraman rearrangement.

General Experimental Protocol for Dimethylchromone
Synthesis
The following protocol outlines a general synthesis route that can be adapted for the

preparation of various dimethylchromone isomers, including 6,7-Dimethylchromone, starting

from the appropriately substituted 2-hydroxyacetophenone.

Starting Material Preparation: The synthesis would commence with 1-(2-hydroxy-4,5-

dimethylphenyl)ethan-1-one.

Acylation: The hydroxyl group of the substituted 2-hydroxyacetophenone is acylated,

typically using an acid chloride or anhydride (e.g., benzoyl chloride) in the presence of a

base like pyridine. This forms an ester.

Baker-Venkataraman Rearrangement: The resulting ester is then treated with a strong base,

such as potassium hydroxide or sodium hydride, in a suitable solvent like pyridine or

dimethyl sulfoxide (DMSO). This promotes an intramolecular Claisen condensation, known

as the Baker-Venkataraman rearrangement, to form a 1,3-diketone.
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Cyclization: The intermediate 1,3-diketone is subsequently cyclized under acidic conditions

(e.g., using sulfuric acid or acetic acid) to yield the final dimethylchromone product.

Purification: The crude product is purified using standard laboratory techniques such as

recrystallization or column chromatography to obtain the pure 6,7-Dimethylchromone.

Biological Activities of Chromone Derivatives
While specific biological data for 6,7-Dimethylchromone is scarce, the chromone scaffold is a

well-established pharmacophore with a broad range of biological activities. Research on

various chromone derivatives has revealed significant potential in several therapeutic areas.

Biological Activity Description

Anticancer

Certain chromone derivatives have

demonstrated cytotoxic effects against various

cancer cell lines. The mechanisms often involve

the inhibition of protein kinases, such as CK2,

which are crucial for cancer cell proliferation and

survival.

Anti-inflammatory

Chromone derivatives have been shown to

possess anti-inflammatory properties. This

activity is often attributed to the inhibition of

inflammatory mediators and enzymes.

Antifungal

Several synthetic chromone derivatives have

been evaluated for their fungicidal activity

against various plant and human pathogenic

fungi.

Antiviral
The chromone nucleus is present in some

compounds with reported antiviral activities.

Enzyme Inhibition

Chromones are known to inhibit a variety of

enzymes, which contributes to their diverse

pharmacological effects.
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It is important to note that the specific biological activity and potency of a chromone derivative

are highly dependent on the nature and position of the substituents on the benzopyran-4-one

core.

Signaling Pathways and Mechanisms of Action of
Chromone Derivatives
Direct evidence for signaling pathways modulated by 6,7-Dimethylchromone is not available.

However, studies on other chromone derivatives have implicated several key cellular signaling

pathways. For instance, some chromone-based anticancer agents have been shown to interact

with and inhibit protein kinase CK2. Inhibition of CK2 can disrupt downstream signaling

pathways involved in cell cycle progression and apoptosis, such as the Akt and PARP/Survivin

pathways.

Experimental Workflows and Logical Relationships
To provide a conceptual understanding, the following diagrams illustrate a general workflow for

the synthesis and a logical relationship for the potential biological investigation of

dimethylchromones.
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General Synthesis Workflow for Dimethylchromones

Starting Materials

Reaction Steps
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Acylating Agent (e.g., Benzoyl Chloride)

Baker-Venkataraman Rearrangement

Base (e.g., KOH)

Acid-Catalyzed Cyclization

Acid (e.g., H₂SO₄)

Recrystallization / Column Chromatography

Dimethylchromone
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Caption: General Synthesis Workflow for Dimethylchromones.
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Logical Flow for Biological Evaluation of a Novel Chromone

Novel Chromone Derivative
(e.g., 6,7-Dimethylchromone)
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Active Inactive

Mechanism of Action Studies
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Caption: Logical Flow for Biological Evaluation.
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6,7-Dimethylchromone represents a specific molecule within the vast and pharmacologically

significant class of chromones. While detailed experimental data and biological activity profiles

for this particular isomer are not extensively documented in current scientific literature, the

foundational knowledge of chromone chemistry and pharmacology provides a strong basis for

future investigation. The general synthetic routes are well-established, and the diverse

biological activities exhibited by other chromone derivatives suggest that 6,7-
Dimethylchromone could hold potential for further exploration in drug discovery and

development. Researchers are encouraged to use the general methodologies and conceptual

frameworks presented in this guide as a starting point for their investigations into this and other

related chromone compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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